3-(5-Fluoro-indol-1-ylmethyl)-benzylamine

• Molecular Formula: C16H15FN2
• Molecular Weight: 254.30 g/mol
• IUPAC Name: [3-[(5-fluoroindol-1-yl)methyl]phenyl]methanamine
• InChI: InChI=1S/C16H15FN2/c17-15-4-5-16-14(9-15)6-7-19(16)11-13-3-1-2-12(8-13)10-18/h1-9H,10-11,18H2
• InChI Key: HLCPPJAKQOBPKX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)CN2C=CC3=C2C=CC(=C3)F)CN

Description

3-(5-Fluoro-indol-1-ylmethyl)-benzylamine is a useful research compound. Its molecular formula is C16H15FN2 and its molecular weight is 254.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (55% dispersion in oil, 63 mg, 1.44 mmol) was added to a solution of 5-fluoro-indol (150 mg, 1.11 mmol) in dry DMF (3 mL). The mixture was stirred under nitrogen for 15 min. 2-(3-Bromomethyl-benzyl)-isoindole-1,3-dione (403 mg, 1.22 mmol) was added and the mixture was stirred at room temperature over night. After cooling, aqueous methylamine (40%, 5 mL) was added and this mixture was heated at 80° C. over night. Ethyl acetate was added and the organic phase was washed three times with water, brine, dried and concentrated to give 312 mg of the sub-title compound sufficiently pure for the next step.